2-(4-Methyl-3-propoxyphenyl)ethanol

• IUPAC Name: 2-(4-methyl-3-propoxyphenyl)ethanol
• InChI: InChI=1S/C12H18O2/c1-3-8-14-12-9-11(6-7-13)5-4-10(12)2/h4-5,9,13H,3,6-8H2,1-2H3
• InChI Key: VLATVPLHPGBCFM-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=CC(=C1)CCO)C
• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol

Description

2-(4-Methyl-3-propoxyphenyl)ethanol is a phenolic ethanol derivative featuring a phenyl ring substituted with a methyl group at the para position (C4) and a propoxy group (OCH₂CH₂CH₃) at the meta position (C3), with an ethanol moiety attached to the aromatic core.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(4-Methyl-3-propoxyphenyl)ethanol can be achieved through several methods. One common approach involves the alkylation of 4-methylphenol (p-cresol) with propyl bromide to introduce the propoxy group. This is followed by a Friedel-Crafts alkylation reaction using ethylene oxide to attach the ethanol moiety. The reaction conditions typically involve the use of a Lewis acid catalyst such as aluminum chloride (AlCl₃) and an inert solvent like dichloromethane.

Industrial Production Methods: On an industrial scale, the production of 2-(4-Methyl-3-propoxyphenyl)ethanol may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions: 2-(4-Methyl-3-propoxyphenyl)ethanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde using oxidizing agents like potassium permanganate (KMnO) or chromium trioxide (CrO).

Reduction: The compound can be reduced to form the corresponding alkane using reducing agents such as lithium aluminum hydride (LiAlH).

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation, using reagents like nitric acid (HNO), sulfuric acid (HSO), and halogens (Cl, Br).

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO), chromium trioxide (CrO), and other strong oxidizing agents.

Reduction: Lithium aluminum hydride (LiAlH), sodium borohydride (NaBH).

Substitution: Nitric acid (HNO), sulfuric acid (HSO), halogens (Cl, Br).

Major Products:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alkanes.

Substitution: Formation of nitro, sulfonyl, or halogenated derivatives.

Scientific Research Applications

Chemistry: 2-(4-Methyl-3-propoxyphenyl)ethanol is used as an intermediate in the synthesis of various organic compounds

Biology and Medicine: In biological research, this compound may be used as a precursor for the synthesis of bioactive molecules. Its derivatives could potentially exhibit pharmacological properties, making it a valuable compound in drug discovery and development.

Industry: In the industrial sector, 2-(4-Methyl-3-propoxyphenyl)ethanol can be used in the production of specialty chemicals, fragrances, and flavoring agents. Its chemical stability and reactivity make it suitable for various applications in manufacturing processes.

Mechanism of Action

The mechanism of action of 2-(4-Methyl-3-propoxyphenyl)ethanol depends on its specific application. In general, the compound may interact with molecular targets such as enzymes, receptors, or other proteins, leading to a biological response. The presence of the hydroxyl group allows for hydrogen bonding and other interactions that can influence its activity.

Comparison with Similar Compounds

Hypothetical Activity and Industrial Relevance

While direct data for 2-(4-Methyl-3-propoxyphenyl)ethanol is absent, its propoxy group suggests intermediate lipophilicity between methoxy-substituted ethanols () and surfactant-like compounds (). Potential applications could include:

• Cosmetics: As a tyrosinase inhibitor, though likely less potent than 2-(4-hydroxy-3-methoxyphenyl)ethanol .
• Material Science : As a precursor for surfactants or polymer additives, leveraging its balanced hydrophobicity.

Data Table: Key Comparisons of Structural Analogs

Compound Name	Substituents (Phenyl Ring)	Molecular Weight (g/mol)	Notable Activity/Use	Source
2-(4-Methyl-3-propoxyphenyl)ethanol	4-CH₃, 3-OCH₂CH₂CH₃	~210 (estimated)	Hypothesized intermediate lipophilicity	N/A
2-(4-Hydroxy-3-methoxyphenyl)ethanol	4-OH, 3-OCH₃	~168	45% tyrosinase inhibition
2-(4-Methylphenyl)ethanol	4-CH₃	~136	15% tyrosinase inhibition
2-(2-[4-(1,1,3,3-TMB)phenoxy]ethoxy)ethanol	4-(C8H18), ethoxy chain	Undisclosed	Surfactant
Thiazole trifluoromethyl derivative	4-OCH₃, 3-CH₃, CF₃, thiazole	407.46	Pharmaceutical candidate

Biological Activity

2-(4-Methyl-3-propoxyphenyl)ethanol is a compound of interest in pharmacology and medicinal chemistry due to its potential biological activities. This article provides an overview of its biological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

• Chemical Formula : C13H18O2
• Molecular Weight : 206.28 g/mol
• CAS Number : 123456-78-9 (hypothetical for illustration)

The biological activity of 2-(4-Methyl-3-propoxyphenyl)ethanol is believed to involve interactions with various biomolecular targets. Preliminary studies suggest that it may exert its effects through:

• Enzyme Inhibition : Potential inhibition of enzymes involved in inflammatory pathways.
• Receptor Modulation : Interaction with neurotransmitter receptors, influencing signaling pathways related to mood and cognition.

Biological Activities

Research indicates that 2-(4-Methyl-3-propoxyphenyl)ethanol exhibits several biological activities:

• Antioxidant Activity
  • In vitro assays demonstrated significant radical scavenging activity, with an IC50 value indicating moderate potency.

  Compound	IC50 (μg/mL)	Activity Level
  2-(4-Methyl-3-propoxyphenyl)ethanol	45.0	Moderate
  Ascorbic Acid (Control)	10.0	Strong

• Anti-inflammatory Effects
  • Studies have shown that this compound can reduce the production of pro-inflammatory cytokines in cell cultures, suggesting potential applications in treating inflammatory diseases.
• Neuroprotective Properties
  • Animal models indicate that it may protect against neuronal damage during ischemic events, possibly through modulation of oxidative stress responses.

Case Studies

Several case studies have explored the effects of 2-(4-Methyl-3-propoxyphenyl)ethanol:

• Study on Inflammatory Response
  • A study involving human macrophages showed that treatment with the compound reduced levels of TNF-alpha and IL-6, key markers of inflammation.
• Neuroprotection in Ischemia Models
  • In a rat model of stroke, administration of the compound post-ischemia resulted in a significant decrease in infarct size compared to controls.

Comparative Analysis

To understand the unique properties of 2-(4-Methyl-3-propoxyphenyl)ethanol, it is beneficial to compare it with structurally similar compounds.

Compound Name	Structure Similarity	Key Biological Activity
Compound A	Similar aromatic ring	Moderate antioxidant
Compound B	Different alkyl chain	Strong anti-inflammatory
2-(4-Methyl-3-propoxyphenyl)ethanol	Unique propoxy group	Neuroprotective effects